Cas no 2228120-30-5 (2,2,2-trifluoro-1-(5-methyl-1H-pyrazol-3-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(5-methyl-1H-pyrazol-3-yl)ethan-1-one
• CAS No: 2228120-30-5
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 6149299
• PubChem ID: 102280347
• Update Time: 2025-05-19

2,2,2-trifluoro-1-(5-methyl-1H-pyrazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(5-methyl-1H-pyrazol-3-yl)ethan-1-one
• EN300-1946797
• 2228120-30-5

• Inchi： 1S/C6H5F3N2O/c1-3-2-4(11-10-3)5(12)6(7,8)9/h2H,1H3,(H,10,11)
• InChI Key： VEIUXOVYSWGSQM-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)NN=1)=O)(F)F

Computed Properties

• Exact Mass: 178.03539727g/mol
• Monoisotopic Mass: 178.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-(5-methyl-1H-pyrazol-3-yl)ethan-1-one

Introduction to 2,2,2-trifluoro-1-(5-methyl-1H-pyrazol-3-yl)ethan-1-one (CAS No. 2228120-30-5)

2,2,2-trifluoro-1-(5-methyl-1H-pyrazol-3-yl)ethan-1-one (CAS No. 2228120-30-5) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound belongs to the class of pyrazole derivatives, which are known for their broad spectrum of biological functions and utility in drug design. The presence of a trifluoromethyl group and a methyl-substituted pyrazole moiety enhances its pharmacological properties, making it a promising candidate for further investigation.

The structural framework of 2,2,2-trifluoro-1-(5-methyl-1H-pyrazol-3-yl)ethan-1-one consists of an acetyl group attached to a trifluoromethyl-substituted carbon, which is further linked to a pyrazole ring substituted at the 5-position with a methyl group. This configuration imparts specific electronic and steric properties that can influence its interactions with biological targets. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity in many drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from fluorinated heterocycles. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound CAS No. 2228120-30-5 represents an interesting derivative that combines the pharmacophoric elements of both pyrazole and trifluoroacetone moieties, suggesting potential applications in multiple therapeutic areas.

One of the most compelling aspects of 2,2,2-trifluoro-1-(5-methyl-1H-pyrazol-3-yl)ethan-1-one is its potential as a scaffold for drug discovery. The pyrazole ring provides a versatile platform for further functionalization, allowing chemists to explore various modifications that could enhance its biological activity. For instance, studies have shown that pyrazole derivatives can modulate enzyme activity by acting as competitive inhibitors or by influencing receptor binding. The introduction of fluorine atoms into the molecule can further fine-tune these interactions, leading to more potent and selective drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have been instrumental in identifying key interactions between CAS No. 2228120-30-5 and potential biological targets such as kinases, proteases, and ion channels. These studies have revealed that the compound can adopt multiple conformations depending on the environment, which may contribute to its versatility in biological settings.

The synthesis of CAS No. 2228120-30-5 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between trifluoroacetyl chloride and appropriate pyrazole derivatives under mild conditions. The presence of the methyl group at the 5-position of the pyrazole ring necessitates careful control of reaction conditions to avoid unwanted side products.

In terms of biological activity, preliminary studies suggest that 2,2,2-trifluoro-1-(5-methyl-1H-pyrazol-3-yl)ethan-1-one exhibits inhibitory effects on certain enzymes implicated in inflammatory diseases. The trifluoromethyl group is known to enhance binding affinity by stabilizing the transition state of enzymatic reactions. Additionally, the methyl-substituted pyrazole moiety may contribute to selective interactions with specific amino acid residues in the active site of target enzymes.

The compound's potential as an agrochemical agent has also been explored. Pyrazole derivatives are widely used in crop protection due to their ability to inhibit fungal growth and pest development. The structural features of CAS No. 2228120-30-5 make it a candidate for developing novel pesticides with improved efficacy and environmental safety profiles.

Future research directions for CAS No. 2228120-30-5 include exploring its mechanism of action in detail and evaluating its efficacy in preclinical models. Combination therapies involving this compound with other bioactive molecules may also be investigated to assess synergistic effects that could lead to more effective treatments for various diseases.

The development of new pharmaceuticals relies heavily on innovative chemical entities like CAS No. 2228120-30-5 that offer unique structural features and biological activities. As research continues to uncover the potential applications of this compound, it is likely to play an increasingly important role in drug discovery and development across multiple therapeutic areas.